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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the kinetics governing the hydration

of carbon dioxide (CO2) in aqueous solutions. The conversion of CO2 to bicarbonate and

carbonic acid is a fundamental reaction in biological systems, environmental science, and

industrial processes. Understanding its kinetics is critical for fields ranging from drug design

targeting enzymes like carbonic anhydrase to developing efficient carbon capture technologies.

Core Principles of CO2 Hydration
The hydration of CO2 in water is a reversible process that proceeds through two primary

uncatalyzed pathways. The overall reaction involves the formation of carbonic acid (H2CO3),

which then rapidly dissociates to bicarbonate (HCO3⁻) and a proton (H⁺).

The two key reactions are:

Reaction with Water: CO2 reacts directly with water. This is the dominant pathway in neutral

to acidic conditions (pH < 8).

CO2 + H2O ⇌ H2CO3

Reaction with Hydroxide: In alkaline conditions (pH > 9), CO2 reacts with hydroxide ions

(OH⁻). This reaction is significantly faster than the direct hydration by water.[1]

CO2 + OH⁻ ⇌ HCO3⁻
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While the hydration of CO2 is spontaneous, it is kinetically slow under physiological conditions,

with a rate constant of approximately 10⁻¹ s⁻¹.[1] In biological systems, this reaction is

dramatically accelerated by the enzyme carbonic anhydrase (CA).

Enzymatic Catalysis: Carbonic Anhydrase
Carbonic anhydrases are a family of metalloenzymes, typically containing a zinc ion at the

active site, that catalyze the rapid interconversion of CO2 and bicarbonate.[1][2] They are

among the fastest known enzymes, increasing the reaction rate by up to 10⁷ times, with

catalytic rates reaching 10⁴ to 10⁶ reactions per second.[3]

The generally accepted mechanism involves a zinc-bound hydroxide ion acting as a potent

nucleophile that attacks the carbon atom of the CO2 molecule.[4] The catalytic cycle is

fundamental to processes like respiration, pH homeostasis, and CO2 transport in the blood.[3]

[5]

Quantitative Kinetic Data
The rates of the uncatalyzed and catalyzed CO2 hydration reactions have been extensively

studied. The following tables summarize key kinetic parameters from the literature.

Table 1: Rate Constants for Uncatalyzed CO2 Hydration
and Related Reactions

Reaction Rate Constant (at 25 °C) Reference(s)

CO2 + H2O → H2CO3 ~0.03 s⁻¹ to 0.05 s⁻¹ [1][6]

H2CO3 → CO2 + H2O ~15 s⁻¹ to 20 s⁻¹ [3][7]

CO2 + OH⁻ → HCO3⁻
~8.5 x 10³ M⁻¹s⁻¹ to 10⁴

M⁻¹s⁻¹
[1][7]

HCO3⁻ → CO2 + OH⁻ ~2 x 10⁻⁴ s⁻¹ [7]

Equilibrium Constant (pKa)

pKa of H2CO3 ⇌ H⁺ + HCO3⁻ ~3.5

Overall pKa1 of CO2(aq) +

H2O ⇌ H⁺ + HCO3⁻
~6.36 [3]
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Table 2: Kinetic Parameters for Carbonic Anhydrase
(CA) Catalyzed CO2 Hydration
Note: Values can vary significantly depending on the specific CA isoenzyme, species, and

experimental conditions.

Enzyme
Source/Isoenz
yme

kcat (s⁻¹) KM (mM)
kcat/KM
(M⁻¹s⁻¹)

Reference(s)

Bovine Carbonic

Anhydrase B
~1 x 10⁶ ~12 ~8.3 x 10⁷ [8]

Human Carbonic

Anhydrase B
Varies with pH pH-independent Varies with pH [9]

Human Carbonic

Anhydrase C
Varies with pH pH-independent Varies with pH [9]

CA-Mimetic

Nanotube

(CMNT)

Not specified Not specified 8.2 [4][10]

Key Signaling and Reaction Pathways
The interplay between the uncatalyzed and enzyme-catalyzed pathways is crucial for

maintaining equilibrium. The following diagram illustrates these routes.
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H2CO3
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+ OH⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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